Cas no 1369900-00-4 (2,4-dichloro-1-(cyclopropylmethoxy)benzene)

• Product Name: 2,4-dichloro-1-(cyclopropylmethoxy)benzene
• CAS No: 1369900-00-4
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5529718
• Update Time: 2026-03-11

2,4-dichloro-1-(cyclopropylmethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dichloro-1-(cyclopropylmethoxy)-
• 2,4-dichloro-1-(cyclopropylmethoxy)benzene

• Inchi： 1S/C10H10Cl2O/c11-8-3-4-10(9(12)5-8)13-6-7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： MEYQUFVLGSDKQC-UHFFFAOYSA-N
• SMILES： C1(OCC2CC2)=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 287.8±20.0 °C(Predicted)

Additional information on 2,4-dichloro-1-(cyclopropylmethoxy)benzene

Recent Advances in the Study of 2,4-Dichloro-1-(cyclopropylmethoxy)benzene (CAS: 1369900-00-4): A Comprehensive Research Brief

2,4-Dichloro-1-(cyclopropylmethoxy)benzene (CAS: 1369900-00-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have explored its synthesis, biological activity, and mechanistic pathways, providing valuable insights for researchers in the field. This research brief aims to consolidate the latest findings related to this compound, highlighting its significance and potential future directions.

The synthesis of 2,4-dichloro-1-(cyclopropylmethoxy)benzene has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly enhances the efficiency of synthesizing this compound, reducing byproduct formation and environmental impact.

In terms of biological activity, 2,4-dichloro-1-(cyclopropylmethoxy)benzene has shown promising results as a precursor in the development of antimicrobial agents. A recent in vitro study revealed its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique structural features, such as the cyclopropylmethoxy group, are believed to contribute to its ability to disrupt bacterial cell wall synthesis, making it a potential candidate for further drug development.

Mechanistic studies have also shed light on the compound's interaction with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have provided detailed structural insights, revealing how 2,4-dichloro-1-(cyclopropylmethoxy)benzene binds to specific enzymes involved in bacterial metabolism. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a scaffold for designing novel enzyme inhibitors.

Despite these advancements, challenges remain in the clinical translation of 2,4-dichloro-1-(cyclopropylmethoxy)benzene-derived therapeutics. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed in future research. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing studies in the chemical biology and pharmaceutical sectors.

In conclusion, 2,4-dichloro-1-(cyclopropylmethoxy)benzene (CAS: 1369900-00-4) represents a promising area of research with potential applications in drug discovery and agrochemical development. Continued exploration of its synthesis, biological activity, and mechanistic pathways will be crucial for unlocking its full potential and addressing current limitations.